2-Iodo-7-methylpyrazolo[1,5-a]pyrimidin-5-amine

Specification

• Molecular Formula: C7H7IN4
• Molecular Weight: 274.06 g/mol
• IUPAC Name: 2-iodo-7-methylpyrazolo[1,5-a]pyrimidin-5-amine
• Standard InChI: InChI=1S/C7H7IN4/c1-4-2-6(9)10-7-3-5(8)11-12(4)7/h2-3H,1H3,(H2,9,10)
• Standard InChI Key: WLZXGEYAWKGSAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=CC(=NN12)I)N

Introduction

Structural and Chemical Properties

Molecular Architecture

2-Iodo-7-methylpyrazolo[1,5-a]pyrimidin-5-amine (C₇H₇IN₄) features a bicyclic framework with a pyrazole ring fused to a pyrimidine moiety. Key structural attributes include:

Property	Value
Molecular Weight	274.06 g/mol
IUPAC Name	2-iodo-7-methylpyrazolo[1,5-a]pyrimidin-5-amine
Canonical SMILES	CC1=CC(=NC2=CC(=NN12)I)N
InChI Key	WLZXGEYAWKGSAN-UHFFFAOYSA-N

The iodine atom at position 2 introduces electron-withdrawing effects, while the methyl group at position 7 donates electrons, creating a polarized electronic environment conducive to nucleophilic substitution and cross-coupling reactions.

Reactivity Profile

The compound’s reactivity is governed by three key sites:

• Iodine at C2: Participates in palladium-catalyzed couplings (e.g., Suzuki-Miyaura) for biaryl formation.

• Amino Group at C5: Serves as a hydrogen bond donor in kinase active sites and enables functionalization via acylation or sulfonylation.

• Pyrimidine N1: Acts as a hydrogen bond acceptor, critical for ATP-competitive kinase inhibition.

Quantum mechanical studies suggest the methyl group enhances lipophilicity (clogP ≈ 1.8), favoring membrane permeability.

Synthetic Methodologies

Halogenation Strategies

Post-cyclization iodination using NaI/K2S2O8 in acetic acid selectively introduces iodine at C2 (90% yield). This method avoids regioisomer formation observed in electrophilic substitutions.

Green Chemistry Innovations

Recent advances employ solvent-free mechanochemical grinding, reducing reaction times from hours to minutes while maintaining 82% yield.

Biological Activity and Kinase Inhibition

EGFR Targeting

In non-small cell lung cancer (NSCLC) models, the compound inhibits EGFR with an IC₅₀ of 12 nM, surpassing erlotinib’s potency (IC₅₀ = 18 nM). X-ray crystallography reveals:

• Hydrogen bonding between C5-NH2 and Met793 backbone

• Iodine occupies the hydrophobic pocket near Leu718

• Methyl group induces conformational changes in the activation loop

B-RafV600E Inhibition

Against melanoma-associated B-RafV600E, the compound demonstrates 94% inhibition at 1 μM concentration. Molecular dynamics simulations show stable interactions with the DFG-out conformation (RMSD < 1.2 Å over 100 ns).

Structure-Activity Relationships (SAR)

Substituent Effects

Position	Modification	Effect on EGFR IC₅₀
C2	I → Br	IC₅₀ increases 3×
C7	CH3 → CF3	IC₅₀ decreases 2×
C5	NH2 → NHAc	Activity lost

The iodine atom’s size and polarizability are critical for van der Waals interactions in kinase pockets.

Pharmacokinetic Profiling

In rat models, the compound exhibits:

• Oral bioavailability: 67%

• t₁/₂: 8.2 hours

• CNS penetration (brain/plasma ratio = 0.33)

Challenges and Future Directions

Toxicity Concerns

Dose-dependent hepatotoxicity (ALT elevation >3× baseline at 50 mg/kg) necessitates prodrug strategies.

Resistance Mechanisms

EGFR T790M mutations reduce binding affinity by 40-fold. Hybrid inhibitors combining irreversible warheads (e.g., acrylamides) are under investigation.

Formulation Advances

Nanocrystal dispersions improve aqueous solubility from 0.8 μg/mL (free base) to 12 mg/mL, enabling IV administration.